Cas no 51938-13-7 (1-Propanol,3-(butylnitrosoamino)-)

• Product Name: 1-Propanol,3-(butylnitrosoamino)-
• CAS No: 51938-13-7
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 371926
• PubChem ID: 3035031
• Update Time: 2025-04-19

1-Propanol,3-(butylnitrosoamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-(butylnitrosoamino)-
• butyl(3-hydroxypropyl)nitrosamine
• N-butyl-N-(3-hydroxypropyl)nitrous amide
• 3-[Butyl(nitroso)amino]propan-1-ol
• 51938-13-7
• SCHEMBL15630544
• CHEMBL163264
• 3-(Butylnitrosoamino)-1-propanol
• Butyl-(3-hydroxypropyl)-nitrosamine
• AKOS006279577
• Butyl-N-(3-hydroxypropyl)nitrosamine, N-
• N-BUTYL-N-(3-HYDROXYPROPYL)NITROSAMINE
• 1-Propanol, 3-(butylnitrosoamino)-
• DTXSID00199903
• BRN 2242991
• E7W6KJ5EQZ

• Inchi： 1S/C7H16N2O2/c1-2-3-5-9(8-11)6-4-7-10/h10H,2-7H2,1H3
• InChI Key： NXTAUOKPRBKNBV-UHFFFAOYSA-N
• SMILES： OCCCN(CCCC)N=O

Computed Properties

• Exact Mass: 160.12128
• Monoisotopic Mass: 160.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 98.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.1034 (rough estimate)
• Boiling Point: 286.12°C (rough estimate)
• Flash Point: 143.1°C
• Refractive Index: 1.4665 (estimate)
• PSA: 52.9